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Compound of Interest

Compound Name:
5-Bromo-2,4-

difluorobenzenesulfonyl chloride

Cat. No.: B1271542 Get Quote

An In-depth Technical Guide to 5-Bromo-2,4-difluorobenzenesulfonyl Chloride as a

Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2,4-difluorobenzenesulfonyl chloride is a halogenated aromatic sulfonyl chloride

that serves as a crucial building block in modern synthetic organic chemistry. Its trifunctional

nature—possessing a reactive sulfonyl chloride group, a bromine atom, and two fluorine atoms

on the benzene ring—allows for a variety of subsequent chemical transformations. This makes

it a valuable intermediate in the synthesis of complex molecules, particularly in the

pharmaceutical and agrochemical industries. The strategic placement of the bromo and fluoro

substituents provides chemists with versatile handles for cross-coupling reactions, nucleophilic

aromatic substitution, and for modulating the physicochemical properties of the target

molecules, such as lipophilicity and metabolic stability.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2,4-difluorobenzenesulfonyl
chloride is provided below. This data is essential for its proper handling, storage, and use in

chemical reactions.
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Property Value Reference

CAS Number 351003-47-9

Molecular Formula C₆H₂BrCl₂F₂O₂S

Molecular Weight 276.50 g/mol

Appearance
White to off-white crystalline

powder or solid

Purity ≥98% (typical)

Melting Point 48-52 °C

Boiling Point 289.8±35.0 °C (Predicted)

Density 1.95±0.1 g/cm³ (Predicted)

Synthesis
The primary route for the synthesis of 5-bromo-2,4-difluorobenzenesulfonyl chloride
involves the chlorosulfonation of 4-bromo-1,3-difluorobenzene. This reaction introduces the

highly reactive sulfonyl chloride group onto the aromatic ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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